Cas no 14696-66-3 (Diphosphoric acid,aluminum salt (3:4))
14696-66-3 structure
Product Name:Diphosphoric acid,aluminum salt (3:4)
CAS No:14696-66-3
MF:Al4O21P6
MW:629.756121635437
CID:146063
Update Time:2024-01-25
Diphosphoric acid,aluminum salt (3:4) Chemical and Physical Properties
Names and Identifiers
-
- Diphosphoric acid,aluminum salt (3:4)
- tetraaluminium tris(pyrophosphate)
- aluminum diphosphate (4:3)
- aluminum hydrogen diphosphate
- Aluminum pyrophosphate
- diphosphoric acid - aluminum (3:4)
- Diphosphoric acid, aluminium salt (3:4)
- aluminium pyrophosphate
- Tetraaluminum tris(pyrophosphate)
- Diphosphoric acid, aluminum salt (3:4)
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- Inchi: 1S/4Al.3H4O7P2/c;;;;3*1-8(2,3)7-9(4,5)6/h;;;;3*(H2,1,2,3)(H2,4,5,6)/q4*+3;;;/p-12
- InChI Key: XGFPOHQJFNFBKA-UHFFFAOYSA-B
- SMILES: [Al+3].[Al+3].[Al+3].[Al+3].P(OP([O-])([O-])=O)([O-])([O-])=O.P(OP([O-])([O-])=O)([O-])([O-])=O.P(OP([O-])([O-])=O)([O-])([O-])=O
Computed Properties
- Exact Mass: 201.90123
- Monoisotopic Mass: 641.75583
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 21
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 147
- Covalently-Bonded Unit Count: 7
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 373
Experimental Properties
- PSA: 132.78
Diphosphoric acid,aluminum salt (3:4) Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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